N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(4-methylpyridin-2-yl)-3-(2-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C15H13N3O3/c1-11-8-9-16-14(10-11)17-15(19)7-6-12-4-2-3-5-13(12)18(20)21/h2-10H,1H3,(H,16,17,19)/b7-6+
• InChI Key: ITDCLDSJQGMOFG-VOTSOKGWSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=NC=C1)NC(=O)/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide, also known as MPNA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research. MPNA is a member of the acrylamide family, which are known to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide is not fully understood, but it is believed to interact with proteins through covalent bonding and non-covalent interactions. N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide contains a nitrophenyl group that can undergo reduction to form a hydroxylamine, which can then react with cysteine residues in proteins to form covalent adducts. N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide can also interact with proteins through non-covalent interactions, such as hydrogen bonding and hydrophobic interactions.
Biochemical and Physiological Effects:
N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide has also been shown to inhibit the interaction between the MDM2 protein and the p53 tumor suppressor protein, which can lead to the activation of the p53 pathway and the induction of apoptosis. N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide has also been shown to have anti-inflammatory effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2).

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide in lab experiments is its fluorescent properties, which allow for real-time monitoring of protein-protein interactions. N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide is also a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular processes. However, one limitation of using N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide is its potential toxicity, as acrylamides are known to be neurotoxic and carcinogenic. Careful handling and disposal of N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide is necessary to minimize the risk of exposure.

Future Directions

There are several future directions for the use of N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide in scientific research. One direction is the development of N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide-based probes for the detection of specific proteins or protein-protein interactions. Another direction is the use of N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide in drug discovery, either as a lead compound or as a tool for screening potential drug candidates. Additionally, the use of N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide in the study of intracellular signaling pathways and protein degradation pathways could provide insight into cellular processes involved in disease states.

Synthesis Methods

The synthesis of N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide involves the reaction between 4-methyl-2-pyridinylamine and 3-(2-nitrophenyl)acrylic acid. This reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in the presence of dichloromethane. The resulting product is then purified using column chromatography to obtain pure N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide.

Scientific Research Applications

N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide has been used in various scientific research applications, including the study of protein-protein interactions, enzyme kinetics, and drug discovery. N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide is a fluorescent probe that can be used to monitor protein-protein interactions in real-time. It has been used to study the interaction between the MDM2 protein and the p53 tumor suppressor protein. N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide has also been used as a substrate for enzyme assays, including the study of the enzyme kinetics of the protein kinase CK2. N-(4-methyl-2-pyridinyl)-3-(2-nitrophenyl)acrylamide has potential applications in drug discovery as a lead compound for the development of inhibitors of protein-protein interactions.